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Compound of Interest

Compound Name: 3-Pyridylamide oxime

Cat. No.: B074858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety information for

3-Pyridylamide oxime (CAS No. 1594-58-7). The data herein is compiled from Safety Data

Sheets (SDS) and supplemented with standardized experimental protocols from the

Organisation for Economic Co-operation and Development (OECD) guidelines to provide a

robust resource for professionals handling this compound.

Chemical and Physical Properties
3-Pyridylamide oxime, also known as N-Hydroxy-3-pyridinecarboximidamide, is a synthetic

intermediate utilized in pharmaceutical synthesis.[1] Its fundamental properties are summarized

below.
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Property Value Reference

CAS Number 1594-58-7 [1]

Molecular Formula C6H7N3O [1]

Molecular Weight 137.14 g/mol [1]

Appearance White to light yellow solid [2]

Purity ≥97.0% [2]

Storage Conditions

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

[2]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3-Pyridylamide oxime is classified as a skin and eye irritant.[1]

Hazard Classification Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Signal Word: Warning

Pictogram:

alt text

Toxicological Summary
Quantitative toxicological data for 3-Pyridylamide oxime, such as LD50 (median lethal dose)

or LC50 (median lethal concentration), are not readily available in the public domain. The
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hazard classifications are based on qualitative assessments or data from structurally similar

compounds.

Experimental Protocols
The following sections detail the likely experimental methodologies used to determine the skin

and eye irritation potential of 3-Pyridylamide oxime, based on OECD guidelines.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test is designed to assess the potential of a substance to cause irreversible (corrosion) or

reversible (irritation) skin damage.

Methodology:

Animal Model: The albino rabbit is the preferred species for this test.

Preparation: The day before the test, a small area of the animal's dorsal skin is clipped free

of fur.

Application: A dose of 0.5 g of the solid test substance is applied to a small patch of skin

(approximately 6 cm²) and covered with a gauze patch and tape. An untreated area of skin

serves as a control.

Exposure: The substance is left in contact with the skin for a 4-hour period.

Observation: After the exposure period, the patch is removed, and the skin is observed for

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after removal. The

observations may continue for up to 14 days to assess the reversibility of any effects.

Scoring: The severity of the skin reactions is graded according to a numerical scoring

system.

A substance is identified as an irritant if it produces reversible inflammatory changes.

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This test evaluates the potential of a substance to produce irritation or damage to the eye.
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Methodology:

Animal Model: The albino rabbit is typically used for this assay.

Application: A single dose of the test substance (approximately 0.1 mL of a solution or 0.1 g

of a solid) is instilled into the conjunctival sac of one eye. The other eye remains untreated

and serves as a control.

Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival

redness and swelling at 1, 24, 48, and 72 hours after application. Observations can be

extended up to 21 days to determine the reversibility of the effects.

Scoring: The ocular lesions are scored based on a standardized system.

A substance is classified as an eye irritant if it causes reversible ocular changes.

First Aid Measures
In case of exposure to 3-Pyridylamide oxime, the following first aid measures are

recommended:[1]
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Get medical attention.

Skin Contact

Flush contaminated skin with plenty of water.

Remove contaminated clothing and shoes. Get

medical attention if symptoms occur. Wash

clothing before reuse.

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, if breathing is irregular or if

respiratory arrest occurs, provide artificial

respiration or oxygen by trained personnel. It

may be dangerous to the person providing aid to

give mouth-to-mouth resuscitation. Get medical

attention if adverse health effects persist or are

severe.

Ingestion

Wash out mouth with water. Remove dentures if

any. Remove victim to fresh air and keep at rest

in a position comfortable for breathing. If

material has been swallowed and the exposed

person is conscious, give small quantities of

water to drink. Stop if the exposed person feels

sick as vomiting may be dangerous. Do not

induce vomiting unless directed to do so by

medical personnel. Get medical attention if

adverse health effects persist or are severe.

Handling and Storage
Handling: Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat. Avoid contact with skin and eyes. Avoid inhalation of

dust. Use only in a well-ventilated area.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Logical Relationships and Workflows
The following diagrams illustrate the logical workflow for chemical safety assessment and a

potential signaling pathway for skin irritation.
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Caption: Workflow for Chemical Safety Assessment.
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Caption: Hypothetical Signaling Pathway for Skin Irritation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: 3-Pyridylamide Oxime Safety
Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074858#3-pyridylamide-oxime-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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